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Compound of Interest

Compound Name: Angiogenesis inhibitor 4

Cat. No.: B12380607 Get Quote

The proper disposal of Angiogenesis Inhibitor 4, a compound utilized in specialized research

settings, is critical to ensure laboratory safety and environmental protection. This guide

provides detailed, step-by-step procedures for researchers, scientists, and drug development

professionals to handle and dispose of this compound and associated waste materials

responsibly.

Key Compound Characteristics and Safety Data
While specific data for a compound explicitly named "Angiogenesis Inhibitor 4" is not publicly

available, the following table summarizes the characteristics of a representative commercially

available angiogenesis inhibitor (CAS 186611-44-9) to inform safe handling and disposal

practices. Researchers must always refer to the specific Safety Data Sheet (SDS) for the exact

compound in use.
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Property Value Reference

Physical Form Solid [1][2]

Color Yellow [1][2]

Solubility DMSO: 5 mg/mL [1][2]

Storage Temperature
2-8°C, protect from light, ok to

freeze
[1][2]

Toxicity Carcinogenic / Teratogenic (D) [1][2]

Storage Class Code 11 - Combustible Solids [1]

Experimental Protocols: Disposal Procedures
The disposal of Angiogenesis Inhibitor 4 must be conducted in accordance with federal,

state, and local regulations, as well as institutional guidelines. The following protocols outline

the procedures for disposing of the pure compound, solutions, and contaminated materials.

1. Unused or Expired Solid Compound:

Segregation: Do not mix with other chemical waste unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Packaging: Keep the compound in its original, clearly labeled container. If the original

container is compromised, transfer the waste to a new, compatible, and sealable container.

Ensure the new container is properly labeled with the chemical name, concentration, and

hazard warnings.

Waste Collection: Store the packaged waste in a designated hazardous waste accumulation

area. Contact your institution's EHS office to arrange for pickup and disposal by a licensed

hazardous waste vendor.[3]

2. Liquid Waste (e.g., solutions in DMSO):

Collection: Collect all liquid waste containing Angiogenesis Inhibitor 4 in a designated,

leak-proof, and clearly labeled hazardous waste container.
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Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name(s) of the contents (including solvents), the approximate concentrations, and any

relevant hazard symbols.

Storage: Store the liquid waste container in a secondary containment bin in a designated

hazardous waste accumulation area.

Disposal: Arrange for collection by your institution's EHS department for subsequent

incineration by an approved environmental management vendor.[3] Discharge of such

chemicals into the environment must be avoided.[4]

3. Contaminated Labware and Personal Protective Equipment (PPE):

Sharps: All contaminated sharps (e.g., needles, scalpels) must be placed in a designated

sharps container for hazardous chemical waste.

Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste. After rinsing, the glassware can

typically be disposed of in a broken glass box, but confirm this with your institutional

guidelines.

Solid Waste: Contaminated gloves, bench paper, and other solid materials should be

collected in a designated hazardous waste bag or container. This waste is typically

incinerated.[3][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Angiogenesis Inhibitor 4 waste.
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Waste Generation

Waste Characterization

Disposal Pathway

Angiogenesis Inhibitor 4 Waste

Solid (Unused/Expired) Liquid (Solutions) Contaminated Materials (PPE, Labware)

Collect in Labeled, Sealed Container Collect in Labeled, Leak-Proof Container Segregate Sharps in Puncture-Proof Container Collect Solid Waste in Lined Bin

Contact Environmental Health & Safety (EHS)

Disposal by Approved Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for Angiogenesis Inhibitor 4.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific Environmental Health and Safety protocols and the Safety Data Sheet (SDS) for the

specific angiogenesis inhibitor you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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